2-(3-Chloro-benzyloxy)-ethylamine

• Molecular Formula: C9H12ClNO
• Molecular Weight: 185.65 g/mol
• IUPAC Name: 2-[(3-chlorophenyl)methoxy]ethanamine
• InChI: InChI=1S/C9H12ClNO/c10-9-3-1-2-8(6-9)7-12-5-4-11/h1-3,6H,4-5,7,11H2
• InChI Key: NQTHSUMEJYEEML-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)COCCN

Description

2-(3-Chloro-benzyloxy)-ethylamine is a substituted ethylamine derivative featuring a 3-chlorobenzyloxy group (C₆H₄Cl-CH₂-O-) attached to the ethylamine backbone. This compound is structurally characterized by an ether linkage between the benzyl group and the ethylamine moiety, with a chlorine substituent at the meta position of the aromatic ring.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(3-Chlorophenyl)methoxy]ethan-1-amine typically involves the reaction of 3-chlorobenzyl chloride with ethanolamine. The reaction is carried out in the presence of a base such as sodium hydroxide or potassium carbonate to facilitate the nucleophilic substitution reaction. The reaction mixture is then heated under reflux conditions to ensure complete conversion of the starting materials to the desired product.

Industrial Production Methods

In an industrial setting, the production of 2-[(3-Chlorophenyl)methoxy]ethan-1-amine may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification steps such as distillation or recrystallization are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

2-[(3-Chlorophenyl)methoxy]ethan-1-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding aldehydes or carboxylic acids.

Reduction: Reduction reactions can convert the compound to its corresponding alcohol or amine derivatives.

Substitution: The chlorine atom on the phenyl ring can be substituted with other nucleophiles such as hydroxyl, amino, or alkyl groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

Substitution: Nucleophilic substitution reactions often require the presence of a base like sodium hydroxide (NaOH) or potassium carbonate (K2CO3).

Major Products Formed

Oxidation: Formation of 3-chlorobenzaldehyde or 3-chlorobenzoic acid.

Reduction: Formation of 2-[(3-chlorophenyl)methoxy]ethanol or 2-[(3-chlorophenyl)methoxy]ethylamine.

Substitution: Formation of various substituted phenethylamine derivatives.

Scientific Research Applications

2-[(3-Chlorophenyl)methoxy]ethan-1-amine has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential effects on biological systems, including its interaction with enzymes and receptors.

Medicine: Investigated for its potential therapeutic properties, such as its role in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-[(3-Chlorophenyl)methoxy]ethan-1-amine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may act as an agonist or antagonist, modulating the activity of these targets and influencing various biochemical pathways. The exact mechanism depends on the specific application and the biological context in which the compound is used.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table and analysis compare 2-(3-Chloro-benzyloxy)-ethylamine with key analogs, focusing on substituent effects, physicochemical properties, and applications.

Table 1: Comparative Analysis of Substituted Ethylamine Derivatives

Compound Name	Substituent	Molecular Formula	CAS Number	Key Properties/Applications	References
2-(3-Chloro-benzyloxy)-ethylamine	3-Chlorobenzyloxy	C₉H₁₂ClNO	Not explicitly listed	Hypothesized intermediate in drug synthesis; chlorine enhances lipophilicity.
2-(tert-Butyloxy)-ethylamine HCl	tert-Butyloxy	C₆H₁₅NO·HCl	335598-67-9	Bulky tert-butyl group improves steric hindrance; used in peptide coupling reactions.
3-(2'-Methoxyethoxy)propylamine	2'-Methoxyethoxy	C₆H₁₅NO₂	54303-31-0	High polarity due to ether-oxygen; soluble in polar solvents like DMSO.
2-(Trifluoromethoxy)ethylamine HCl	Trifluoromethoxy	C₃H₇F₃NO·HCl	886050-51-7	Electron-withdrawing CF₃ group enhances thermal stability; used in agrochemicals.
[2-(3-Chlorophenoxy)ethyl]ethylamine HCl	3-Chlorophenoxyethyl	C₁₀H₁₅Cl₂NO	90945-04-3	Phenoxy group increases aromatic reactivity; hydrochloride salt improves crystallinity.

Conformational and Spectroscopic Insights

• Computational studies on analogs like 2-(4-fluoro-phenyl)-ethylamine () reveal that halogen substituents significantly influence molecular conformation. For instance, para-fluoro substitution induces planarization of the aromatic ring, which may parallel the meta-chloro effects in 2-(3-Chloro-benzyloxy)-ethylamine .
• The hydrochloride salt form of [2-(3-Chlorophenoxy)ethyl]ethylamine (CAS 90945-04-3) improves crystallinity, facilitating purification and characterization via techniques like X-ray diffraction .

Biological Activity

2-(3-Chloro-benzyloxy)-ethylamine is a compound of interest due to its potential biological activities. This article explores its synthesis, biological evaluations, and relevant case studies, providing a comprehensive overview of its pharmacological properties.

Synthesis

The synthesis of 2-(3-Chloro-benzyloxy)-ethylamine typically involves the reaction of 3-chlorobenzyl alcohol with ethylene diamine or similar amines under controlled conditions. The reaction can be optimized using various solvents and catalysts to enhance yield and purity.

Biological Activity

The biological activity of 2-(3-Chloro-benzyloxy)-ethylamine has been evaluated in various studies, highlighting its potential in different therapeutic applications.

Antimicrobial Activity

Research has shown that derivatives of 2-(3-Chloro-benzyloxy)-ethylamine exhibit significant antimicrobial properties. For instance, compounds synthesized from this base structure have been tested against Mycobacterium tuberculosis, demonstrating promising results with IC50 values below 1 µg/mL, indicating strong anti-tubercular activity .

Neuropharmacological Effects

Studies have indicated that 2-(3-Chloro-benzyloxy)-ethylamine may influence neurotransmitter systems. For example, it has been assessed for its inhibitory effects on monoamine oxidases (MAOs), which are crucial in the metabolism of neurotransmitters. Compounds related to this structure have shown selective inhibition of MAO-B over MAO-A, suggesting potential applications in treating neurodegenerative disorders .

Study on Antitubercular Activity

A study focused on the synthesis of derivatives from 4-(benzyloxy)-N-(3-chloro-2-substituted phenyl)-4-oxoazetidin-1-yl benzamide reported that these compounds exhibited significant anti-tubercular activity. The synthesized compounds were evaluated for their cytotoxicity against HeLa cells, ensuring their safety profile was acceptable while maintaining potent antimicrobial effects .

Inhibition of Monoamine Oxidases

In another investigation, isatin-tethered derivatives were synthesized and evaluated for their MAO inhibitory activities. The findings revealed that certain derivatives exhibited high selectivity and potency against MAO-B, with IC50 values as low as 0.082 µM, demonstrating the therapeutic potential of compounds related to 2-(3-Chloro-benzyloxy)-ethylamine in treating mood disorders and other neurological conditions .

Data Tables

Compound	Activity Type	IC50 Value (µM)	Reference
IS7	MAO-B Inhibition	0.082
IS6	MAO-A Inhibition	1.852
Derivative A	Anti-tubercular	<1